molecular formula C16H21ClO3 B8546221 4-(Chlorocarbonyl)phenyl nonanoate CAS No. 61096-99-9

4-(Chlorocarbonyl)phenyl nonanoate

Cat. No.: B8546221
CAS No.: 61096-99-9
M. Wt: 296.79 g/mol
InChI Key: BRVFAFHRICLABP-UHFFFAOYSA-N
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Description

4-(Chlorocarbonyl)phenyl nonanoate is a useful research compound. Its molecular formula is C16H21ClO3 and its molecular weight is 296.79 g/mol. The purity is usually 95%.
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Properties

CAS No.

61096-99-9

Molecular Formula

C16H21ClO3

Molecular Weight

296.79 g/mol

IUPAC Name

(4-carbonochloridoylphenyl) nonanoate

InChI

InChI=1S/C16H21ClO3/c1-2-3-4-5-6-7-8-15(18)20-14-11-9-13(10-12-14)16(17)19/h9-12H,2-8H2,1H3

InChI Key

BRVFAFHRICLABP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(=O)OC1=CC=C(C=C1)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.5 g of 4-octylcarbonyloxybenzoic acid was dispersed in 50 ml carbon tetrachloride, after dropping 10 ml of thionyl chloride to this solution, refluxed for three hours. After reducing the solvent, 4-octylcarbonyloxybenzoic chloride (CK) was obtained.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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